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Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 4-isopropylanisole, a versatile

aromatic compound, and its applications in fragrance formulation. This document details its

olfactory profile, functional benefits, and provides protocols for its evaluation in fragrance

compositions.

Introduction to 4-Isopropylanisole
4-Isopropylanisole (CAS 4132-48-3), also known as p-isopropylphenyl methyl ether or 4-

methoxycumene, is an aromatic ether recognized for its pleasant and distinctive scent.[1][2][3]

Its chemical structure features a methoxy group and an isopropyl group attached to a benzene

ring at the para position.[3] This compound is a colorless liquid with a sweet, fruity, and

somewhat anisic odor profile, making it a valuable ingredient in the perfumer's palette.[2] Its

aromatic properties are utilized in a variety of products, including perfumes and cosmetics, to

impart a unique and pleasing fragrance.[1][2] The scent is perceived through the interaction of

4-isopropylanisole with olfactory receptors in the nose.[1][2]

Olfactory Profile and Applications
4-Isopropylanisole possesses a multifaceted scent profile characterized by the following

notes:

Primary Notes: Sweet, fruity, and anisic.[2]
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Subtle Nuances: Depending on the composition, it can also exhibit herbal and spicy

undertones.

Due to its unique olfactory characteristics, 4-isopropylanisole is a versatile ingredient suitable

for a range of fragrance applications:

Fine Fragrances: It can be used to add a modern, sweet, and slightly spicy character to

floral, oriental, and fougère compositions.

Personal Care Products: In products such as lotions, creams, and soaps, it provides a clean

and pleasant aroma.

Household Products: Its fresh and appealing scent makes it suitable for air fresheners and

cleaning products.

Quantitative Data Summary
While specific quantitative data for 4-isopropylanisole, such as typical use levels, odor

threshold, and substantivity, are not widely available in public literature, a comparative

summary with the structurally similar and well-documented fragrance ingredient, anethole, is

provided below for context.
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Property 4-Isopropylanisole Anethole Source

Molecular Formula C10H14O C10H12O [3][4]

Molecular Weight 150.22 g/mol 148.20 g/mol [3][4]

Odor Profile Sweet, fruity, anisic
Sweet, anise, licorice,

warm, herbaceous
[2][5]

Typical Use Level
Data not publicly

available

0.1% - 8.0% in

perfume compounds
[5]

Odor Threshold
Data not publicly

available

Data not publicly

available in searched

results

Substantivity
Data not publicly

available

Odor life on a smelling

strip: 25 hours
[5]

Flash Point 83 °C (181.4 °F) 91 °C (195.8 °F) [1][6]

Boiling Point 212-213 °C 236 °C [7][8]

Vapor Pressure
0.388 mmHg @ 25 °C

(est.)

0.0687 mmHg @ 25

°C
[1][7]

Experimental Protocols
The following protocols are designed for the comprehensive evaluation of fragrance

formulations containing 4-isopropylanisole.

Sensory Evaluation Protocol: Triangle Test
Objective: To determine if a perceptible difference exists between a standard fragrance

formulation and one containing 4-isopropylanisole.

Materials:

Standard fragrance formulation (control).

Test fragrance formulation (with 4-isopropylanisole).
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Glass smelling strips or blotters.

Odor-free evaluation booths.

Panel of at least 15 trained sensory assessors.

Data collection forms.

Procedure:

Sample Preparation: Dip smelling strips into the control and test fragrances to a depth of 1

cm for 2 seconds. Allow the solvent to evaporate for 30 seconds.

Triangle Test Setup: Present each panelist with three coded samples, two of which are

identical and one is different (the "odd" sample). The order of presentation should be

randomized for each panelist.

Evaluation: Instruct panelists to sniff each sample from left to right and identify the odd

sample.

Data Analysis: Record the number of correct judgments. The result is considered statistically

significant if the number of correct identifications meets or exceeds the value in a statistical

table for the triangle test at a given p-value (e.g., p < 0.05).

Stability Testing Protocol
Objective: To assess the physical and chemical stability of a fragrance formulation containing 4-
isopropylanisole over time and under various conditions.

Materials:

Test fragrance formulation in its final packaging.

Control sample (unfragranced base or fragrance without 4-isopropylanisole).

Temperature and humidity-controlled stability chambers.

UV light cabinet.
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GC-MS for chemical analysis.

Viscometer, pH meter, and colorimeter for physical analysis.

Procedure:

Sample Storage: Store samples under the following conditions:

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH for 3 months.

Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH for a duration determined by the

desired shelf life.

Light Stability: Exposure to controlled UV and visible light.

Freeze-Thaw Cycling: Typically 3 cycles of -10°C to 25°C.

Evaluation Intervals: Assess the samples at predetermined time points (e.g., initial, 1 month,

2 months, 3 months for accelerated testing).

Physical Evaluation:

Appearance: Visually inspect for changes in color, clarity, and phase separation.

Odor: A trained sensory panel evaluates the fragrance profile for any changes.

Viscosity and pH: Measure using a viscometer and pH meter.

Chemical Evaluation (GC-MS Analysis):

Sample Preparation: Dilute the fragrance sample in a suitable solvent (e.g., ethanol).

GC-MS Parameters:

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

Injector Temperature: 250°C.
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Oven Program: Start at a low temperature (e.g., 50°C), then ramp up to a higher

temperature (e.g., 280°C) to elute all components.

Carrier Gas: Helium at a constant flow rate.

MS Detector: Operate in full scan mode to identify any degradation products and in

Selected Ion Monitoring (SIM) mode for accurate quantification of 4-isopropylanisole.

Data Analysis: Compare the chromatograms of the aged samples to the initial sample to

identify any new peaks (degradation products) or a decrease in the peak area of 4-
isopropylanisole.

Performance Testing Protocol: Substantivity on Fabric
Objective: To measure the longevity and intensity of 4-isopropylanisole on fabric over time.

Materials:

Test fragrance formulation.

Standard cotton swatches.

Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS).

Trained sensory panel.

Procedure:

Sample Application: Apply a standardized amount of the fragrance formulation to the cotton

swatches.

Aging: Age the swatches in a controlled environment (e.g., 25°C, 60% RH) for various time

intervals (e.g., 0, 2, 4, 8, 24 hours).

Sensory Evaluation:

At each time point, have a trained sensory panel evaluate the odor intensity of the

swatches on a labeled magnitude scale (e.g., 0 = no odor, 10 = extremely strong odor).
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Instrumental Analysis (HS-GC-MS):

At each time point, place a fabric swatch in a headspace vial.

Equilibrate the vial at a set temperature (e.g., 60°C) for a specific time to allow volatile

compounds to partition into the headspace.

Analyze the headspace using GC-MS to quantify the amount of 4-isopropylanisole
remaining on the fabric.

Data Analysis: Plot both the sensory intensity scores and the instrumental concentration data

against time to create a substantivity profile for 4-isopropylanisole in the given formulation.

Mandatory Visualizations
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Caption: Workflow for incorporating 4-isopropylanisole into a fragrance formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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